Cas no 128839-68-9 (Ethyl 2-(4-tolyl)propenoate)

• Product Name: Ethyl 2-(4-tolyl)propenoate
• CAS No: 128839-68-9
• MF: C₁₂H₁₄O₂
• MW: 190.2384
• CID: 5013638
• PubChem ID: 20201268
• Update Time: 2025-06-08

Ethyl 2-(4-tolyl)propenoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-tolyl)propenoate
• Ethyl 2-(p-tolyl)acrylate
• 2-(4-Methylphenyl)acrylic acid ethyl ester
• 128839-68-9
• SCHEMBL5086187
• Ethyl 2-(4-tolyl)propenoate

• Inchi： 1S/C12H14O2/c1-4-14-12(13)10(3)11-7-5-9(2)6-8-11/h5-8H,3-4H2,1-2H3
• InChI Key： QARHTDLVHYQXRK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C(=C([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(4-tolyl)propenoate

Ethyl 2-(4-Tolyl)Propenoate (CAS No. 128839-68-9): A Versatile Compound in Modern Chemical and Pharmaceutical Research

Ethyl 2-(4-tolyl)propenoate, identified by the CAS No. 128839-68-9, is a α,β-unsaturated ester with significant potential in chemical synthesis and pharmaceutical applications. Structurally characterized by a conjugated enone system and a methyl-substituted phenyl group, this compound exhibits unique reactivity profiles that have drawn attention in both academic and industrial settings. Recent advancements in its synthesis, characterization, and functionalization strategies highlight its role as a versatile building block for developing novel drug candidates and advanced materials.

The core structure of Ethyl 2-(4-tolyl)propenoate features a Michael acceptor motif, enabling efficient nucleophilic addition reactions under mild conditions. This property is critical in the synthesis of bioactive molecules, where regioselective modifications are essential. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility as an intermediate for synthesizing antioxidant agents, leveraging the compound’s ability to form stable adducts with thiols—a mechanism relevant to neuroprotective drug design.

In materials science, this compound has emerged as a key component in the development of polymerizable monomers. Researchers at MIT recently reported its incorporation into polyurethane networks via Diels-Alder cycloaddition reactions, enhancing thermal stability by up to 15% compared to conventional formulations. The conjugated π-system facilitates cross-linking without compromising flexibility, making it promising for biomedical implants and flexible electronics.

Recent spectroscopic analyses using advanced NMR techniques have revealed subtle conformational preferences in Ethyl 2-(4-tolyl)propenoate. A study from the University of Tokyo (2024) employed DFT calculations to model its molecular geometry under varying solvent conditions, identifying solvent-dependent tautomeric equilibria that influence reaction selectivity. These insights are now being applied to optimize asymmetric synthesis protocols for chiral pharmaceutical intermediates.

In drug discovery pipelines, this compound’s photoreactivity has been exploited for targeted delivery systems. A collaborative project between Pfizer and Stanford demonstrated photochemical cleavage of its ester group under near-infrared light, enabling controlled release of payloads in tumor microenvironments. This mechanism avoids systemic toxicity while achieving localized therapeutic effects—a breakthrough highlighted at the 2023 American Chemical Society National Meeting.

Advances in analytical techniques have also refined purity assessment methods for this compound. High-resolution mass spectrometry coupled with chiral HPLC now allows sub-ppm level impurity detection, critical for pharmaceutical grade production. The FDA’s recent guidelines on "Process Analytical Technology" explicitly cite such advancements as best practices for ensuring consistency in API manufacturing involving compounds like Ethyl 2-(4-tolyl)propenoate.

Environmental sustainability considerations are increasingly shaping synthetic approaches to this compound. Green chemistry initiatives at Merck KGaA have developed solvent-free microwave-assisted synthesis routes achieving >95% yield while eliminating hazardous solvents like dichloromethane—a shift aligning with global ESG standards. These methods utilize heterogeneous catalyst systems that can be recycled up to 10 times without loss of activity.

In vitro pharmacokinetic studies reveal favorable metabolic stability profiles for derivatives containing this moiety. Data from GlaxoSmithKline’s preclinical trials indicate half-lives exceeding 12 hours in rat models when incorporated into prodrug designs—a significant improvement over earlier generations of similar compounds. The presence of the methyl group on the phenyl ring was found to modulate cytochrome P450 interactions favorably.

Current research directions emphasize computational modeling for predictive chemistry applications. Machine learning algorithms trained on reaction datasets containing Ethyl 2-(4-tolyl)propenoate now achieve ~90% accuracy in predicting reaction outcomes before experimental validation—a paradigm shift reducing R&D timelines by an estimated 30%. Such tools are particularly valuable when designing multi-step syntheses involving sensitive Michael acceptors.

The compound’s role extends into analytical chemistry as a calibration standard due to its well-characterized UV-Vis absorption spectra (λmax ~315 nm). ISO/IEC-accredited laboratories worldwide now use certified reference materials based on this compound for validating spectroscopic instrumentation used across pharmaceutical quality control processes.